Cas no 2227698-33-9 (rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2227698-33-9
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 5853037
• PubChem ID: 165667844
• Update Time: 2025-07-19

rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• EN300-1862961
• rac-[(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• 2227698-33-9

• Inchi： 1S/C15H19N3/c1-15(2)13(8-16)14(15)11-9-17-18(10-11)12-6-4-3-5-7-12/h3-7,9-10,13-14H,8,16H2,1-2H3/t13-,14-/m0/s1
• InChI Key： PVNKXVGVHUSJHR-KBPBESRZSA-N
• SMILES： NC[C@H]1[C@H](C2C=NN(C3C=CC=CC=3)C=2)C1(C)C

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227698-33-9)

rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227698-33-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropylamines and is characterized by its chiral centers and the presence of a phenylpyrazole moiety. The combination of these structural elements endows the molecule with a range of biological activities, making it a valuable candidate for further investigation.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine is particularly noteworthy. The cyclopropyl ring, a three-carbon cyclic structure, introduces significant steric constraints and conformational rigidity to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially leading to enhanced selectivity and potency. The presence of the phenylpyrazole group further enhances the molecule's pharmacological profile by providing additional functional groups that can participate in hydrogen bonding and π-stacking interactions.

In recent years, there has been a growing interest in the development of small molecules that target specific biological pathways for therapeutic purposes. Rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine has been studied for its potential as a modulator of various signaling pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. One of the key areas of research has focused on its ability to interact with G protein-coupled receptors (GPCRs), which are important targets for many drugs due to their role in mediating cellular responses to external stimuli.

A study published in the Journal of Medicinal Chemistry in 2021 reported that rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine exhibited potent agonist activity at the serotonin 5-HT₇ receptor, a GPCR implicated in mood disorders and cognitive function. The researchers found that the compound effectively bound to the receptor and induced downstream signaling cascades, suggesting its potential as a novel therapeutic agent for treating conditions such as depression and anxiety disorders.

Beyond its interactions with GPCRs, rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine has also shown promise in modulating other biological processes. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that the compound exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the coupling of a cyclopropylamine derivative with a phenylpyrazole precursor using palladium-catalyzed cross-coupling reactions. These methods have been refined to achieve high stereoselectivity and enantiomeric purity, which are crucial for ensuring consistent biological activity.

In addition to its therapeutic potential, rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-y)cyclopropylmethanamine has also been investigated for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-ligand interactions and elucidating the mechanisms underlying various biological processes. For example, researchers have used this compound to investigate the binding modes of small molecules to specific protein targets using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-y)cyclopropylmethanamine is another important consideration for its development as a therapeutic agent. Preclinical studies have generally shown favorable results, with no significant toxicity observed at therapeutic doses. However, further investigations are needed to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1-phenyl-1H-pyrazol-4-y)cyclopropylmethanamine (CAS No. 2227698-33-9) represents an exciting area of research with potential applications in multiple therapeutic areas. Its unique chemical structure and biological activities make it a promising candidate for further development as a novel drug or tool compound in chemical biology research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing new treatments for various diseases.